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Compound of Interest

Compound Name: 6-Chloroquinoline 1-oxide
CAS No.: 6563-10-6
Cat. No.: B3395962

Get Quote

Executive Summary: Immediate Action Card

Status:HALOGENATED ORGANIC WASTE / POTENTIAL MUTAGEN

If you are currently holding waste containing 6-Chloroquinoline 1-oxide, adhere to this
immediate directive:

DO DO NOT
Segregate into "Halogenated Organic" waste DO NOT dispose of down the drain (Sanitary
stream. Sewer).

) ] DO NOT mix with strong oxidizers or reducing
Label as "Toxic" and "Irritant.”

agents.
Store in a closed, chemically compatible DO NOT heat to dryness (N-oxide thermal
container (HDPE or Glass). instability risk).

Hazard Characterization & Waste Classification
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To ensure compliance and safety, you must understand the nature of the waste. 6-
Chloroquinoline 1-oxide presents a dual-hazard profile that dictates its disposal route.

Chemical Hazards (The "Why")

o N-Oxide Functionality: The N-oxide moiety (

) can exhibit thermal instability. While quinoline N-oxides are generally stable, they can
decompose energetically under high heat or in the presence of strong acylating agents.
Implication: Waste must not be subjected to uncontrolled heating or mixed with incompatible
reactants in the waste drum.

e Halogen Content (Chlorine): Upon combustion, this compound releases Hydrogen Chloride
(HCI) gas. Implication: It must be directed to an incinerator equipped with an acid gas
scrubber. It cannot be burned in standard municipal waste combustors.

e Quinoline Scaffold: Many quinoline derivatives exhibit mutagenic properties. Implication:
Handle as a "Suspected Carcinogen/Mutagen” unless specific toxicological data proves
otherwise.

RCRA & Regulatory Classification (US Focus)

While 6-Chloroquinoline 1-oxide is not explicitly listed on the EPA's P-list or U-list by its
specific CAS number, it must be characterized by the generator (you) based on its properties.

e Waste Code Assignment:
o Default: Non-Regulated Chemical Waste (if not ignitable/corrosive/reactive).
o Best Practice: Manage as Hazardous Waste due to toxicity potential.

o If Toxic: If the waste stream exhibits toxicity characteristic (TCLP), assign DO0O series
codes.

o Universal Classification:Class 6.1 (Toxic Substances) for transport if LD50 data supports it;
otherwise Class 9 (Environmentally Hazardous).
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Pre-Disposal Preparation: The Self-Validating
System

A "Self-Validating System" means the physical state of the waste prevents errors downstream.

Segregation Protocol

Rule: Never mix 6-Chloroquinoline 1-oxide with incompatible waste streams.

e Incompatible: Strong Oxidizers (Nitric acid, Peroxides), Strong Reducing Agents, Acyl
Halides.

o Compatible: Halogenated solvents (DCM, Chloroform), other stable organic solids.

Packaging & Labeling

Solid Waste (Pure Substance):

e Place substance in a clear, sealable bag (4-mil LDPE).

e Place the bag inside a secondary screw-top jar (HDPE or Amber Glass).

o Label: "6-Chloroquinoline 1-oxide — TOXIC — SOLID WASTE."

Liquid Waste (Mother Liquor/Solvent):

e Collect in a dedicated "Halogenated Solvent" carboy (Safety Can or HDPE).
o Ensure the container is rated for the solvent (e.g., Dichloromethane).

o Label: Must list all constituents (e.g., "Dichloromethane 95%, 6-Chloroquinoline 1-oxide
5%").

Step-by-Step Disposal Workflow

This workflow ensures a chain of custody from the bench to final destruction.
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Laboratory Control
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Click to download full resolution via product page

Figure 1: Operational workflow for the disposal of halogenated organic intermediates.

Detailed Steps:

o Generation: As soon as the synthesis or extraction is complete, declare the material as
waste. Do not leave it in unmarked flasks.

e Accumulation: Move to your Satellite Accumulation Area (SAA).

o Documentation: Log the waste in your facility's tracking system (e.g., EHS Assistant,
ChemTracker).

e Vendor Handoff: Schedule pickup with a licensed hazardous waste transporter (e.g., Veolia,
Clean Harbors, Triumvirate).

o Disposal Code: Request Incineration (Destruction).

o Profile: Ensure the profile lists "Chlorinated Organic" to prevent rejection at the incinerator.

Quantitative Data Summary
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Property Value / Status Operational Impact

) ) Dust hazard; use respiratory
Physical State Solid (Powder) _ _
protection during transfer.

Requires scrubber-equipped

incineration; do not mix with

Halogenated? YES (Chlorine) )
non-halogenated solvents if
possible (cost saving).

. Do not attempt to dilute and

Water Solubility Low/Moderate
flush.

Toxic smoke in fire; requires

Combustion Products NOx, HCI, CO, CO2 specialized fire response
(SCBA).

o ) Avoid heating >100°C without

Reactivity N-Oxide

solvent; risk of decomposition.

Emergency Contingencies
Spills (Solid)

e Evacuate the immediate area of non-essential personnel.
o PPE: Wear double nitrile gloves, lab coat, and N95/P100 respirator (dust protection).
o Containment: Cover spill with damp paper towels to prevent dust generation.

o Cleanup: Scoop material into a waste container. Wipe area with solvent (acetone/ethanol)
and dispose of wipes as hazardous waste.

Accidental Exposure[3]

o Skin: Wash with soap and water for 15 minutes.[1][2] N-oxides can be skin irritants.[1][3][4]

[51[6]

o Eyes: Flush with water for 15 minutes.[7][1][2][6][8] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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